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Compound of Interest

Compound Name: MRS4620

Cat. No.: B12419253

Introduction

CM4620, also known as Zegocractin, is a potent and selective inhibitor of the calcium release-
activated calcium (CRAC) channels, which are critical components of cellular calcium signaling.
[1][2][3][4] Specifically, CM4620 targets the Orail and Orai2 channels, key components of the
CRAC channel complex, thereby modulating downstream cellular processes.[1][2][5] Due to its
role in regulating calcium influx, CM4620 has emerged as a valuable tool in studying a variety
of physiological and pathological processes, including immune responses and acute
pancreatitis.[3][6][7] This application note provides a detailed protocol for the preparation of
CM4620 stock solutions for use in in vitro and in vivo research settings.

Physicochemical and Solubility Data

A comprehensive understanding of the physicochemical properties of CM4620 is essential for
the accurate preparation of stock solutions. The table below summarizes key quantitative data
for CM4620.
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Property Value Reference
Synonyms Zegocractin [1112]

CAS Number 1713240-67-5 [1][3]
Molecular Formula C19H11CIF3N303 [11[31[8]
Molecular Weight 421.76 g/mol [11181I9]
Appearance White to off-white solid [1]

Purity >98% [8]

Solubility (in vitro)

DMSO: = 100 mg/mL (237.10
mM)

[11(2](51€]

Ethanol: Soluble

[8]

Water: Insoluble

[5]1°]

Storage (Powder)

-20°C for 3 years; 4°C for 2

years

[1]

Storage (in Solvent)

-80°C for 2 years; -20°C for 1

year

[1]

Experimental Protocols
In Vitro Stock Solution Preparation (DMSO)

This protocol describes the preparation of a 10 mM stock solution of CM4620 in Dimethyl
Sulfoxide (DMSO).

Materials:

CM4620 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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o Calibrated micropipettes and sterile tips
Protocol:

o Aseptic Technique: Perform all steps under a laminar flow hood or in a clean environment to
maintain sterility.

» Weighing CM4620: Accurately weigh the desired amount of CM4620 powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.2176
mg of CM4620.

o Dissolution: Add the weighed CM4620 powder to a sterile microcentrifuge tube. Using a
calibrated micropipette, add the calculated volume of fresh DMSO to the tube. For a 10 mM
solution, if you weighed 4.2176 mg, add 1 mL of DMSO.

e Mixing: Vortex the solution until the CM4620 is completely dissolved. Gentle warming (e.g.,
in a 37°C water bath) or sonication can be used to aid dissolution if necessary.[1][9] Visually
inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
up to one year or at -80°C for up to two years.[1]

Stock Solution Dilution Table (for 1 mL final volume):

Desired Concentration Mass of CM4620 (mg) Volume of DMSO (mL)
1 mM 0.42176 1
5 mM 2.1088 1
10 mM 42176 1
20 mM 8.4352 1
50 mM 21.088 1

In Vivo Formulation Preparation

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.medchemexpress.com/CM-4620.html
https://www.targetmol.com/compound/zegocractin
https://www.medchemexpress.com/CM-4620.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

For in vivo studies, CM4620 can be formulated in various vehicles. Below are examples of
published protocols. It is crucial to select a formulation appropriate for the specific experimental
model and route of administration.

Protocol 1: Suspended Solution for Injection

This protocol yields a 2.08 mg/mL suspended solution suitable for oral or intraperitoneal
injection.[1]

Prepare a 20.8 mg/mL stock solution of CM4620 in DMSO.

e In a sterile tube, add 100 pL of the 20.8 mg/mL CM4620 DMSO stock solution.
e Add 400 pL of PEG300 and mix thoroughly.

e Add 50 pL of Tween-80 and mix until uniform.

e Add 450 pL of saline to bring the final volume to 1 mL.

e The final solution is a suspension and may require warming and sonication before
administration.[1]

Protocol 2: Clear Solution for Injection

This protocol yields a clear solution of = 2.08 mg/mL.[1]

e Prepare a 20.8 mg/mL stock solution of CM4620 in DMSO.

* In a sterile tube, add 100 pL of the 20.8 mg/mL CM4620 DMSO stock solution.
e Add 900 pL of Corn Oil and mix thoroughly until a clear solution is obtained.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of CM4620 and the experimental
workflow for preparing a stock solution.
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Caption: Mechanism of action of CM4620 in inhibiting CRAC channel activity.
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Caption: Experimental workflow for preparing CM4620 stock solution.

Conclusion

This application note provides a standardized and detailed protocol for the preparation of
CM4620 stock solutions. Adherence to these guidelines will ensure the accurate and
reproducible use of this potent CRAC channel inhibitor in a variety of research applications. It is
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recommended to always use freshly prepared solutions and to consult the specific product
datasheet for any lot-specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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